4-bromo-N'-[phenyl(3-pyridinyl)methylene]benzenesulfonohydrazide

• IUPAC Name: 4-bromo-N-[(E)-[phenyl(pyridin-3-yl)methylidene]amino]benzenesulfonamide
• InChI: InChI=1S/C18H14BrN3O2S/c19-16-8-10-17(11-9-16)25(23,24)22-21-18(14-5-2-1-3-6-14)15-7-4-12-20-13-15/h1-13,22H/b21-18+
• InChI Key: ZHQTVEXZHNISDE-DYTRJAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=NNS(=O)(=O)C2=CC=C(C=C2)Br)C3=CN=CC=C3
• Isomeric SMILES: C1=CC=C(C=C1)/C(=N\NS(=O)(=O)C2=CC=C(C=C2)Br)/C3=CN=CC=C3
• Molecular Formula: C18H14BrN3O2S
• Molecular Weight: 416.3 g/mol

Description

4-bromo-N'-[phenyl(3-pyridinyl)methylene]benzenesulfonohydrazide, also known as BPIP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BPIP is a hydrazide derivative that has been synthesized and studied extensively for its biological and chemical properties.

Mechanism of Action

The mechanism of action of 4-bromo-N'-[phenyl(3-pyridinyl)methylene]benzenesulfonohydrazide is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. 4-bromo-N'-[phenyl(3-pyridinyl)methylene]benzenesulfonohydrazide has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a role in the regulation of pH in the body. 4-bromo-N'-[phenyl(3-pyridinyl)methylene]benzenesulfonohydrazide has also been shown to inhibit the activity of glutathione S-transferase, an enzyme that plays a role in detoxification and drug metabolism. 4-bromo-N'-[phenyl(3-pyridinyl)methylene]benzenesulfonohydrazide has also been shown to interact with DNA and RNA, suggesting that it may have potential applications in gene therapy.
Biochemical and Physiological Effects:
4-bromo-N'-[phenyl(3-pyridinyl)methylene]benzenesulfonohydrazide has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that 4-bromo-N'-[phenyl(3-pyridinyl)methylene]benzenesulfonohydrazide induces cell cycle arrest and apoptosis in cancer cells. 4-bromo-N'-[phenyl(3-pyridinyl)methylene]benzenesulfonohydrazide has also been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. In vivo studies have shown that 4-bromo-N'-[phenyl(3-pyridinyl)methylene]benzenesulfonohydrazide exhibits anti-inflammatory activity and reduces the severity of symptoms in animal models of inflammatory diseases. 4-bromo-N'-[phenyl(3-pyridinyl)methylene]benzenesulfonohydrazide has also been shown to exhibit neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

4-bromo-N'-[phenyl(3-pyridinyl)methylene]benzenesulfonohydrazide has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and purify, making it readily available for research purposes. 4-bromo-N'-[phenyl(3-pyridinyl)methylene]benzenesulfonohydrazide also exhibits a wide range of biological and chemical properties, making it a versatile tool for studying various biological and chemical systems. One limitation is that 4-bromo-N'-[phenyl(3-pyridinyl)methylene]benzenesulfonohydrazide has limited solubility in water, which can make it difficult to work with in aqueous systems. Another limitation is that 4-bromo-N'-[phenyl(3-pyridinyl)methylene]benzenesulfonohydrazide can exhibit cytotoxicity at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-bromo-N'-[phenyl(3-pyridinyl)methylene]benzenesulfonohydrazide. One direction is to further investigate its potential as an anticancer agent and to develop derivatives with improved efficacy and reduced toxicity. Another direction is to study its potential as a treatment for neurodegenerative diseases and to investigate its mechanism of action in these diseases. Additionally, 4-bromo-N'-[phenyl(3-pyridinyl)methylene]benzenesulfonohydrazide could be further explored as a tool for studying the mechanism of action of various enzymes and proteins, as well as for the synthesis of functional materials with potential applications in electronics and photonics.

Synthesis Methods

The synthesis of 4-bromo-N'-[phenyl(3-pyridinyl)methylene]benzenesulfonohydrazide involves the reaction of 4-bromo-N'-phenylbenzenesulfonohydrazide with 3-pyridinecarboxaldehyde in the presence of a catalyst. The reaction yields 4-bromo-N'-[phenyl(3-pyridinyl)methylene]benzenesulfonohydrazide as a yellow solid with a melting point of 259-261°C. The purity of the compound can be confirmed through various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

4-bromo-N'-[phenyl(3-pyridinyl)methylene]benzenesulfonohydrazide has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, 4-bromo-N'-[phenyl(3-pyridinyl)methylene]benzenesulfonohydrazide has been shown to exhibit anticancer activity by inducing cell cycle arrest and apoptosis in cancer cells. 4-bromo-N'-[phenyl(3-pyridinyl)methylene]benzenesulfonohydrazide has also been studied for its potential as an anti-inflammatory agent and as a treatment for neurodegenerative diseases. In biochemistry, 4-bromo-N'-[phenyl(3-pyridinyl)methylene]benzenesulfonohydrazide has been used as a tool for studying the mechanism of action of various enzymes and proteins. In materials science, 4-bromo-N'-[phenyl(3-pyridinyl)methylene]benzenesulfonohydrazide has been used as a starting material for the synthesis of functional materials with potential applications in electronics and photonics.